Cas no 1219948-52-3 (4-Piperidinyl 2-phenylacetate hydrochloride)

• Product Name: 4-Piperidinyl 2-phenylacetate hydrochloride
• CAS No: 1219948-52-3
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 4687098
• Update Time: 2025-05-24

4-Piperidinyl 2-phenylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINYL 2-PHENYLACETATE HYDROCHLORIDE
• piperidin-4-yl 2-phenylacetate hydrochloride
• 4-Piperidinyl 2-phenylacetate hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c15-13(10-11-4-2-1-3-5-11)16-12-6-8-14-9-7-12;/h1-5,12,14H,6-10H2;1H
• InChI Key： LFZHLNSUBMDCDB-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC1C=CC=CC=1)=O)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Topological Polar Surface Area: 38.3

Additional information on 4-Piperidinyl 2-phenylacetate hydrochloride

Comprehensive Analysis of 4-Piperidinyl 2-phenylacetate hydrochloride (CAS No. 1219948-52-3): Properties, Applications, and Industry Insights

4-Piperidinyl 2-phenylacetate hydrochloride (CAS No. 1219948-52-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a piperidine derivative, combines a phenylacetate moiety with a piperidine ring, making it a subject of interest for drug discovery and material science applications. Its molecular formula, C₁₃H₁₈ClNO₂, highlights its potential for diverse functional modifications.

In recent years, the demand for high-purity intermediates like 4-Piperidinyl 2-phenylacetate hydrochloride has surged, driven by advancements in small-molecule therapeutics and peptide synthesis. Researchers frequently search for "CAS 1219948-52-3 solubility" or "piperidine ester applications," reflecting its relevance in optimizing reaction conditions. The compound’s hydrochloride salt form enhances stability, a critical factor for API (Active Pharmaceutical Ingredient) development.

The synthesis of 4-Piperidinyl 2-phenylacetate hydrochloride typically involves esterification of 2-phenylacetic acid with 4-hydroxypiperidine, followed by salt formation. This process aligns with green chemistry trends, as evidenced by searches for "sustainable piperidine derivatives." Its melting point (often queried as "1219948-52-3 thermal properties") ranges between 180–185°C, with a molecular weight of 255.74 g/mol, data vital for formulation scientists.

Applications of this compound extend to neurological research, where its structure mimics key pharmacophores. Queries like "piperidine-based CNS agents" underscore its potential in targeting G-protein-coupled receptors (GPCRs). Additionally, its role as a chiral building block is explored in asymmetric synthesis, addressing the growing demand for "enantioselective catalysts."

From a commercial perspective, CAS 1219948-52-3 is cataloged by major suppliers as a research-grade chemical, with purity levels exceeding 98%. Analytical techniques such as HPLC and NMR (common search terms: "1219948-52-3 NMR spectrum") ensure quality control. Regulatory compliance with REACH and FDA guidelines further positions it as a reliable candidate for preclinical studies.

Emerging trends link 4-Piperidinyl 2-phenylacetate hydrochloride to bioisostere design, a hot topic in medicinal chemistry. Searches for "piperidine bioisosteres in drug design" highlight its utility in improving pharmacokinetic profiles. Its low hygroscopicity (rarely queried but crucial for storage) also makes it suitable for lyophilized formulations.

In conclusion, 4-Piperidinyl 2-phenylacetate hydrochloride (CAS No. 1219948-52-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—coupled with stringent quality standards, ensure its continued relevance in scientific and industrial advancements.